Cas no 327056-72-4 (Methyl 3-chloro-5-cyanobenzoate)

• Product Name: Methyl 3-chloro-5-cyanobenzoate
• CAS No: 327056-72-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD11976045
• CID: 1006666
• Update Time: 2025-04-20

Methyl 3-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyanobenzoate

• MDL： MFCD11976045
• Inchi： 1S/C9H6ClNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
• InChI Key： JCOFSHLLQXPNDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 291.4±25.0 ºC (760 Torr),
• Flash Point: 130.0±23.2 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Methyl 3-chloro-5-cyanobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature